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For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Hexyl-3-methylimidazolium bromide ([HMIM]Br), an ionic liquid with applications in various

industrial and scientific fields, presents a toxicological profile of concern, particularly in aquatic

ecosystems. This document provides a comprehensive analysis of the available toxicity data

for [HMIM]Br, detailing its effects on biological systems, the underlying mechanisms of toxicity,

and the experimental methodologies used for its assessment. The primary mechanism of

toxicity in aquatic organisms is identified as the induction of oxidative stress, leading to cellular

damage. In plants, it has been shown to interfere with crucial physiological processes such as

root gravitropism through disruption of auxin signaling. While comprehensive data on human

cell lines and in vivo mammalian toxicity remains limited, studies on analogous imidazolium-

based ionic liquids suggest a potential for cytotoxicity, apoptosis, and cell cycle arrest, with

toxicity generally increasing with the length of the alkyl chain. This guide consolidates the

current understanding of the toxicological properties of 1-hexyl-3-methylimidazolium
bromide to inform risk assessment and guide future research.
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Property Value Reference

CAS Number 85100-78-3 N/A

Molecular Formula C₁₀H₁₉BrN₂ N/A

Molecular Weight 247.18 g/mol N/A

Appearance
Colorless to yellow or brown

liquid
N/A

Melting Point 16-18 °C N/A

Boiling Point >180 °C (decomposes) N/A

Density 1.27 g/cm³ at 25 °C N/A

Solubility Soluble in water N/A

Ecotoxicity Profile
The ecotoxicological effects of 1-hexyl-3-methylimidazolium bromide have been primarily

investigated in aquatic organisms and plants, revealing significant adverse impacts.

Aquatic Invertebrates
Studies on the freshwater crustacean Daphnia magna have demonstrated the acute and

chronic toxicity of [HMIM]Br. Exposure leads to developmental abnormalities, including

malformations of the shell spine and second antennae, in a concentration-dependent manner.

Table 2.1: Acute Toxicity of 1-Hexyl-3-methylimidazolium Bromide to Daphnia magna

Embryos

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b127071?utm_src=pdf-body
https://www.benchchem.com/product/b127071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint (72h) Value (μg/L)

Median Lethal Concentration (LC50) - Cleavage

Stage
3911.75

Median Lethal Concentration (LC50) - Early

Embryo Stage
575.81

Median Lethal Concentration (LC50) - Late

Embryo Stage
402.29

Median Teratogenic Concentration (TC50) -

Cleavage Stage
376.80

Median Teratogenic Concentration (TC50) -

Early Embryo Stage
307.25

Median Teratogenic Concentration (TC50) - Late

Embryo Stage
214.53

Plants
In the model plant Arabidopsis thaliana, 1-hexyl-3-methylimidazolium bromide has been

shown to inhibit root growth and interfere with the gravitropic response. This is attributed to its

effect on the distribution of the plant hormone auxin, which is critical for directional growth.

Cytotoxicity Profile
Quantitative cytotoxicity data for 1-hexyl-3-methylimidazolium bromide on human or

mammalian cell lines is not readily available in the reviewed literature. However, studies on

analogous 1-alkyl-3-methylimidazolium bromide compounds provide insights into its potential

cytotoxic effects. The toxicity of these compounds is generally observed to increase with the

length of the alkyl chain.

Table 3.1: Cytotoxicity of Analogue Imidazolium Bromides on Human Cell Lines
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Compound Cell Line Endpoint Value (µM)

1-Butyl-3-

methylimidazolium

bromide

HeLa (cervical cancer) IC50 538.38[1]

MCF-7 (breast

cancer)
IC50 841.86[1]

HEK293T (embryonic

kidney)
IC50 654.78[1]

1-Octyl-3-

methylimidazolium

bromide

HepG2 (hepatocellular

carcinoma)
EC50 439.46[2]

In Vivo Mammalian Toxicity
No specific in vivo toxicity data, such as LD50 values for mammals, for 1-hexyl-3-
methylimidazolium bromide were found in the reviewed literature. Safety Data Sheets

indicate that the toxicological properties have not been thoroughly investigated. General

handling precautions recommend avoiding contact with skin, eyes, and clothing, and

preventing inhalation.

Mechanisms of Toxicity
Oxidative Stress
The primary mechanism of toxicity for imidazolium-based ionic liquids in aquatic organisms is

the induction of oxidative stress. Exposure to these compounds leads to an overproduction of

reactive oxygen species (ROS), such as superoxide anions (O₂⁻) and hydrogen peroxide

(H₂O₂). This overwhelms the antioxidant defense systems of the organism, leading to lipid

peroxidation, DNA damage, and apoptosis. Studies have shown alterations in the activity of key

antioxidant enzymes, including superoxide dismutase (SOD) and catalase (CAT), in organisms

exposed to imidazolium bromides. The generation of ROS is thought to be initiated at the

mitochondrial level and potentially through the activation of enzymes like NADPH-oxidase and

cytochrome oxidase.
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Caption: Proposed oxidative stress pathway induced by 1-hexyl-3-methylimidazolium
bromide.

Interference with Auxin Signaling in Plants
In Arabidopsis thaliana, 1-hexyl-3-methylimidazolium bromide disrupts root gravitropism by

altering the distribution of the plant hormone auxin. Auxin gradients are essential for differential

growth, which allows roots to grow downwards in response to gravity. The ionic liquid interferes

with the polar transport of auxin, leading to an impaired gravitropic response.
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Caption: Disruption of auxin signaling pathway in plants by [HMIM]Br.

Experimental Protocols
Detailed experimental protocols for the cited studies are summarized below to provide a

framework for future research and for the interpretation of the presented data.

Daphnia magna Acute Toxicity Test
This protocol is based on standardized methods for aquatic toxicity testing.

Test Organism:Daphnia magna neonates (<24 hours old).

Test Substance: 1-Hexyl-3-methylimidazolium bromide dissolved in an appropriate culture

medium.
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Test Concentrations: A geometric series of concentrations and a control group.

Test Vessels: Glass beakers containing a defined volume of the test solution.

Procedure:

Prepare the stock solution of [HMIM]Br and the serial dilutions.

Transfer a specific number of neonates (e.g., 5-10) into each test vessel.

Incubate the test vessels for 48 to 72 hours under controlled conditions of temperature

(e.g., 20 ± 2 °C) and light (e.g., 16h light: 8h dark cycle).

Observe and record the number of immobilized or dead daphnids at 24, 48, and 72 hours.

For teratogenicity assessment, observe and record any developmental abnormalities

under a microscope.

Endpoint: Calculation of the LC50 (median lethal concentration) and TC50 (median

teratogenic concentration) values using appropriate statistical methods (e.g., probit analysis).
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Caption: Experimental workflow for Daphnia magna acute toxicity testing.

Arabidopsis thaliana Root Gravitropism Assay
This protocol outlines the methodology to assess the effect of chemical compounds on plant

root growth and gravitropism.

Test Organism:Arabidopsis thaliana seedlings (e.g., 4-5 days old).
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Growth Medium: Murashige and Skoog (MS) agar plates.

Test Substance: 1-Hexyl-3-methylimidazolium bromide incorporated into the MS agar at

various concentrations.

Procedure:

Germinate Arabidopsis thaliana seeds on standard MS plates vertically.

Transfer seedlings of uniform size to new MS plates containing the different

concentrations of [HMIM]Br.

Grow the plates vertically for a set period to assess root growth inhibition. Measure the

primary root length.

To assess gravitropism, turn the plates 90 degrees.

Capture images of the roots at regular time intervals (e.g., every 1-2 hours) for up to 24

hours.

Measure the angle of root curvature over time using image analysis software.

Endpoint: Quantification of root growth inhibition and the change in the angle of root

curvature as a measure of the gravitropic response.
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Caption: Experimental workflow for assessing root gravitropism in Arabidopsis thaliana.

Conclusion and Future Directions
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1-Hexyl-3-methylimidazolium bromide exhibits significant ecotoxicity, primarily through the

induction of oxidative stress in aquatic organisms and interference with hormonal signaling in

plants. While direct evidence of its toxicity to humans is lacking, the available data on

analogous compounds suggests a potential for cytotoxicity that warrants further investigation. A

critical data gap exists in the understanding of its in vivo mammalian toxicity and its effects on

human cell lines. Future research should prioritize obtaining quantitative cytotoxicity data (IC50

values) on a range of human cell types and conducting in vivo studies to determine key

toxicological parameters such as LD50. Furthermore, a more detailed elucidation of the

molecular signaling pathways affected by [HMIM]Br in both ecotoxicological models and

mammalian systems is necessary for a comprehensive risk assessment. This will enable the

development of safer alternatives and inform regulatory guidelines for the handling and

disposal of this and other imidazolium-based ionic liquids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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